Cas no 41727-33-7 (5-Methylthiophene-3-carbonitrile)
5-Methylthiophene-3-carbonitrile is a heterocyclic organic compound featuring a thiophene ring substituted with a methyl group at the 5-position and a nitrile functional group at the 3-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The nitrile group offers reactivity for further functionalization, while the thiophene core contributes to its utility in materials science and electronic applications. Its stability and well-defined reactivity profile make it a valuable building block for researchers developing novel compounds with tailored properties. The compound is typically handled under standard laboratory conditions, ensuring compatibility with common synthetic protocols.
41727-33-7 structure
Product Name:5-Methylthiophene-3-carbonitrile
CAS No:41727-33-7
MF:C6H5NS
MW:123.175599813461
CID:1036069
PubChem ID:22716008
Update Time:2025-06-09
5-Methylthiophene-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Methylthiophene-3-carbonitrile
- 3-THIOPHENECARBONITRILE, 5-METHYL-
- 5-methyl-3-Thiophenecarbonitrile
- 2-methyl-4-cyano-thiophene
- 4-Cyano-2-methyl-thiophen
- QC-6741
- 2-Methyl-4-cyanothiophene
- 3-Cyano-5-methylthiophene
- CS-0360835
- A873014
- 41727-33-7
- DTXSID80627739
- SCHEMBL128130
- AKOS015899865
-
- MDL： MFCD01434338
- Inchi： 1S/C6H5NS/c1-5-2-6(3-7)4-8-5/h2,4H,1H3
- InChI Key： ZZEFHDRVGBYNKP-UHFFFAOYSA-N
- SMILES： S1C=C(C#N)C=C1C
Computed Properties
- Exact Mass: 123.01400
- Monoisotopic Mass: 123.01427034g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 52Ų
Experimental Properties
- Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 221.1±20.0 ºC (760 Torr),
- Flash Point: 87.5±21.8 ºC,
- Solubility: Very slightly soluble (0.9 g/l) (25 º C),
- PSA: 52.03000
- LogP: 1.92818
5-Methylthiophene-3-carbonitrile Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Methylthiophene-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169004670-1g |
5-Methylthiophene-3-carbonitrile |
41727-33-7 | 97% | 1g |
$539.55 | 2023-09-01 | |
| Alichem | A169004670-5g |
5-Methylthiophene-3-carbonitrile |
41727-33-7 | 97% | 5g |
$1732.00 | 2023-09-01 | |
| Chemenu | CM199124-5g |
5-Methylthiophene-3-carbonitrile |
41727-33-7 | 97% | 5g |
$556 | 2021-08-05 | |
| Chemenu | CM199124-5g |
5-Methylthiophene-3-carbonitrile |
41727-33-7 | 97% | 5g |
$556 | 2023-01-19 | |
| A2B Chem LLC | AF85583-100mg |
3-Thiophenecarbonitrile, 5-methyl- |
41727-33-7 | 97% | 100mg |
$61.00 | 2024-04-20 | |
| A2B Chem LLC | AF85583-250mg |
3-Thiophenecarbonitrile, 5-methyl- |
41727-33-7 | 97% | 250mg |
$103.00 | 2024-04-20 | |
| A2B Chem LLC | AF85583-1g |
3-Thiophenecarbonitrile, 5-methyl- |
41727-33-7 | 97% | 1g |
$276.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1431505-1g |
5-Methylthiophene-3-carbonitrile |
41727-33-7 | 97% | 1g |
￥3497.00 | 2024-05-14 | |
| Ambeed | A628314-100mg |
5-Methylthiophene-3-carbonitrile |
41727-33-7 | 97% | 100mg |
$84.0 | 2025-04-19 | |
| Ambeed | A628314-250mg |
5-Methylthiophene-3-carbonitrile |
41727-33-7 | 97% | 250mg |
$141.0 | 2025-04-19 |
5-Methylthiophene-3-carbonitrile Related Literature
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
41727-33-7 (5-Methylthiophene-3-carbonitrile) Related Products
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- 18853-42-4(Thiophene-2,3-dicarbonitrile)
- 51770-04-8(5-Formylthiophene-3-carbonitrile)
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